Cas no 708274-37-7 (8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 708274-37-7
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• MDL: MFCD28964012
• CID: 1746661
• PubChem ID: 57803252
• Update Time: 2025-06-11

8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-ol, 8-(5-bromo-2-pyridinyl)-
• 8-(5-bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• 8-(5-Bromo-2-pyridyl)-8-hydroxy-1,4-dioxaspiro[4.5]decane
• LMXWFQPXVACYFQ-UHFFFAOYSA-N
• SY058443
• 8-(5-bromopyridin-2-yl)-1,4-dioxaspiro[4,5]decan-8-ol
• 8-(5-Bromo-pyridin-2-yl)-1,4-dioxa-spiro[4.5]decan-8-ol
• DB-095682
• MFCD28964012
• SCHEMBL745011
• AC2183
• AC-29802
• AKOS032455879
• CS-12435
• CS-0012462
• 708274-37-7
• 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol

• MDL： MFCD28964012
• Inchi： 1S/C13H16BrNO3/c14-10-1-2-11(15-9-10)12(16)3-5-13(6-4-12)17-7-8-18-13/h1-2,9,16H,3-8H2
• InChI Key： LMXWFQPXVACYFQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2(CC1)OCCO2)O

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.2

Additional information on 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol

Research Briefing on 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS: 708274-37-7)

In recent years, the compound 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS: 708274-37-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and other small-molecule therapeutics. The bromopyridine moiety and the dioxaspiro[4.5]decane scaffold contribute to its versatility as a building block in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for this compound, highlighting its improved yield and purity compared to previous methods. The study also explored its role as a key intermediate in the synthesis of potent and selective kinase inhibitors, which are being investigated for their efficacy in treating cancers and inflammatory diseases.

In addition to its synthetic utility, 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol has been evaluated for its biological activity. Preliminary in vitro assays have demonstrated its ability to modulate specific signaling pathways, particularly those involving protein kinases. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing targeted therapies.

The compound's pharmacokinetic properties have also been a subject of investigation. A recent preclinical study highlighted its favorable metabolic stability and bioavailability, making it a promising candidate for further drug development. Researchers have employed advanced techniques such as LC-MS and NMR spectroscopy to characterize its metabolic pathways and identify potential metabolites. These insights are critical for optimizing its drug-like properties and minimizing off-target effects.

Looking ahead, the application of 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol in drug discovery is expected to expand. Ongoing research is exploring its use in combination therapies and as a tool compound for probing kinase-related biological mechanisms. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to design more potent and selective analogs. The compound's versatility and promising preliminary data position it as a valuable asset in the quest for innovative therapeutics.

In conclusion, 8-(5-Bromopyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol (CAS: 708274-37-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, biological activity, and pharmacokinetic profile underscore its potential as a cornerstone in the development of next-generation kinase inhibitors and other therapeutic agents. Continued exploration of its applications and optimization of its properties will likely yield significant advancements in the field.